Cas no 5884-45-7 (6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-)

6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)- structure
5884-45-7 structure
Product Name:6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-
CAS No:5884-45-7
MF:C28H38N2O4
MW:466.612328052521
CID:380353
PubChem ID:12302705
Update Time:2025-04-19

6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)- Chemical and Physical Properties

Names and Identifiers

    • 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-
    • 2H-Benzo[a]quinolizine, emetan-6'-ol deriv.
    • Emetan-6'-ol,7',10,11-trimethoxy-, (1'b)-
    • Isocephaeline (7CI,8CI)
    • CHEMBL486005
    • CCG-35394
    • DTXSID20207559
    • Emetan-6'-ol, 7',10,11-trimethoxy-, (1'beta)-
    • 5884-45-7
    • (1S)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
    • BDBM50478866
    • Isocephaeline
    • (-)-CEPHAELINE, DIHYDROCHLORIDE
    • Cephaelin
    • Cephaeline
    • Emetan-6'-ol, 7',10,11-trimethoxy-, dihydrochloride
    • Inchi： 1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23-,24-/m0/s1
    • InChI Key： DTGZHCFJNDAHEN-IAUHIMIASA-N
    • SMILES： O(C)C1C(=CC2CCN3C[C@H](CC)[C@@H](C[C@H]4C5C=C(C(=CC=5CCN4)O)OC)C[C@H]3C=2C=1)OC

Computed Properties

  • Exact Mass: 699.189317
  • Monoisotopic Mass: 699.189317
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 14
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: 4.4

6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)- Related Literature

Related Categories

5884-45-7 (6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1S)-) Related Products

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